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Compound of Interest

Compound Name: Isocyanocyclopropane

Cat. No.: B1334098 Get Quote

Essential Safety and Handling Guide for
Isocyanocyclopropane
This guide provides critical safety, handling, and disposal information for

Isocyanocyclopropane (CAS No: 58644-53-4), tailored for laboratory professionals.

Adherence to these protocols is essential for ensuring personal safety and minimizing

environmental risk.

Isocyanocyclopropane is a hazardous chemical that requires stringent safety measures. It is

a highly flammable liquid and vapor, toxic if swallowed, inhaled, or in contact with skin, and can

cause severe skin and eye damage.[1][2]

Key Hazard Information
The following table summarizes the GHS (Globally Harmonized System of Classification and

Labelling of Chemicals) hazard classifications for Isocyanocyclopropane.
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Hazard Class Hazard Statement Pictogram Signal Word

Flammable liquids

(Category 2)

H225: Highly

flammable liquid and

vapor[1][2]

🔥 Danger

Acute toxicity, oral

(Category 3)

H301: Toxic if

swallowed[1][2]
💀 Danger

Acute toxicity, dermal

(Category 3)

H311: Toxic in contact

with skin[1][2]
💀 Danger

Acute toxicity,

inhalation (Category

3)

H331: Toxic if

inhaled[1][2]
💀 Danger

Skin

corrosion/irritation

(Category 2)

H315: Causes skin

irritation[1][2]
❗ Warning

Serious eye

damage/eye irritation

(Category 1)

H318: Causes serious

eye damage[1]
腐蝕 Danger

Specific target organ

toxicity, single

exposure (Category 3)

H335: May cause

respiratory irritation[1]

[2]

❗ Warning

Personal Protective Equipment (PPE)
The last line of defense against chemical exposure is appropriate PPE. The following

equipment is mandatory when handling Isocyanocyclopropane.[3]

Respiratory Protection: A full-face respirator with filters suitable for organic vapors and

particulates (such as an A2P3-rated filter) is required to prevent inhalation.[3] In

environments with high exposure potential, a powered air-purifying respirator (PAPR) or a

supplied-air respirator should be used.

Eye and Face Protection: If not using a full-face respirator, chemical safety goggles and a

face shield are essential to protect against splashes and vapors.[3][4]
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Hand Protection: Chemical-resistant gloves are required. Butyl rubber or nitrile gloves are

recommended; standard disposable latex gloves do not offer adequate protection.[3][5]

Gloves should be inspected before each use and replaced immediately if contaminated or

damaged.

Protective Clothing: A flame-resistant lab coat, worn over clothing made from natural fibers

like cotton, is necessary.[4] A chemical-resistant apron or coveralls should be worn to prevent

skin contact.[3] Avoid synthetic fabrics such as polyester or acrylic.[4]

Footwear: Fully enclosed, chemical-resistant shoes are mandatory.[4]

Operational Plan: Safe Handling Protocol
Follow these step-by-step instructions to ensure the safe handling of Isocyanocyclopropane
in a laboratory setting.

1. Preparation and Engineering Controls:

Verify that a safety shower and eyewash station are accessible and operational.
All work must be conducted in a properly functioning chemical fume hood to minimize vapor
inhalation.[1]
Ensure the work area is free of ignition sources such as open flames, hot plates, and spark-
producing equipment.[6][7]
Use only non-sparking tools.[6]
Have appropriate fire extinguishing media (e.g., dry chemical, carbon dioxide) readily
available.[7]

2. Handling the Chemical:

Before starting, don all required PPE as specified above.
When transferring the chemical, use a pump or vacuum system to avoid pouring.
Keep containers tightly closed when not in use.
Avoid contact with skin, eyes, and clothing.[7]
Avoid inhaling any vapors, mists, or gases.[5][7]

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.
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Clean the work area and decontaminate any equipment used.
Remove and properly store or dispose of PPE.

Disposal Plan
Isocyanocyclopropane and any contaminated materials must be treated as hazardous waste.

1. Waste Segregation and Collection:

Do not dispose of Isocyanocyclopropane down the drain or in regular waste streams.[8]
Collect all waste, including empty containers, contaminated gloves, and absorbent materials,
in a designated, properly labeled hazardous waste container. Empty containers may retain
product residue and are still hazardous.[6]

2. Storage of Waste:

Store the hazardous waste container in a cool, well-ventilated, and designated area, away
from ignition sources and incompatible materials.

3. Final Disposal:

Dispose of the hazardous waste through a licensed chemical waste disposal service, in
accordance with all local, regional, and national regulations.[6]

Emergency Protocols
In Case of Exposure:

Inhalation: Immediately move the affected person to fresh air. If they are not breathing,

administer artificial respiration. If breathing is difficult, provide oxygen. Seek immediate

medical attention.[7][9]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and plenty of water. Seek medical attention.[7]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[7]
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse their mouth with water. Seek immediate medical attention.[7]

In Case of a Spill or Leak:

Evacuate the area immediately.

Remove all sources of ignition.[6]

Ventilate the area.

Wearing full PPE, contain and absorb the spill with an inert, non-combustible material (e.g.,

vermiculite, sand).

Collect the absorbed material into a designated hazardous waste container for disposal.

Workflow for Handling Isocyanocyclopropane
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Safe Handling Workflow for Isocyanocyclopropane

1. Preparation

2. Handling

3. Post-Handling & Disposal Emergency Procedures

Response Actions

Verify Engineering Controls
(Fume Hood, Eyewash)

Clear Ignition Sources

Don Full PPE
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in Fume Hood

Perform Experiment

Decontaminate Workspace
& Equipment Spill or Leak Occurs Personal Exposure Occurs

Segregate Hazardous Waste

Doff & Dispose of PPE
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Contain Spill (if safe) Seek Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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